Cas no 22246-26-0 (6-nitro-1,2,3,4-tetrahydronaphthalen-1-one)

6-nitro-1,2,3,4-tetrahydronaphthalen-1-one structure
22246-26-0 structure
Product Name:6-nitro-1,2,3,4-tetrahydronaphthalen-1-one
CAS No:22246-26-0
MF:C10H9NO3
MW:191.1834
CID:253369
PubChem ID:10943298
Update Time:2024-10-31

6-nitro-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

    • 6-Nitro-3,4-dihydronaphthalen-1(2H)-one
    • 1(2H)-Naphthalenone,3,4-dihydro-6-nitro-
    • 6-nitro-3,4-dihydro-2H-naphthalen-1-one
    • 6-NITRO-ALPHA-TETRALONE
    • Nitro-1-tetralone
    • 3,4-dihydro-6-nitronaphthalen-1(2H)-one
    • 6-nitro-1-tetralone
    • 6-nitro-3,4-dihydro-1(2H)-naphthalenone
    • 6-Nitro-3,4-dihydro-2H-naphthalin-1-on
    • 6-Nitro-tetralon-(1)
    • PubChem17907
    • AMY6170
    • VZ30829
    • 1(2H)-Naphthalenone, 3,4-dihydro-6-nitro-
    • 6-nitro-1,2,3,4-tetrahydronaphthalen-1-one
    • A816052
    • CS-0068731
    • 3,4-Dihydro-6-nitro-1(2H)-naphthalenone
    • 22246-26-0
    • EN300-130415
    • AKOS006328150
    • SCHEMBL1096538
    • DB-369334
    • Z1198222893
    • H11191
    • DTXSID60449214
    • Inchi: 1S/C10H9NO3/c12-10-3-1-2-7-6-8(11(13)14)4-5-9(7)10/h4-6H,1-3H2
    • InChI Key: RKSKZEHRRQUBEJ-UHFFFAOYSA-N
    • SMILES: O=C1C2C([H])=C([H])C(=C([H])C=2C([H])([H])C([H])([H])C1([H])[H])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 191.05800
  • Monoisotopic Mass: 191.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 62.9

Experimental Properties

  • Density: 1.322
  • Boiling Point: 361.205°C at 760 mmHg
  • Flash Point: 183.71°C
  • Refractive Index: 1.604
  • PSA: 62.89000
  • LogP: 2.63700

6-nitro-1,2,3,4-tetrahydronaphthalen-1-one Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

6-nitro-1,2,3,4-tetrahydronaphthalen-1-one Pricemore >>

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